Cas no 898450-80-1 (N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898450-80-1
• MF: C₂₂H₃₅N₃O₄S
• MW: 437.596004724503
• CID: 6444478
• Update Time: 2025-10-10

N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• N-butyl-N'-[2-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide

• Inchi： 1S/C22H35N3O4S/c1-5-6-11-23-21(26)22(27)24-12-10-19-9-7-8-13-25(19)30(28,29)20-17(3)14-16(2)15-18(20)4/h14-15,19H,5-13H2,1-4H3,(H,23,26)(H,24,27)
• InChI Key： FNDQXZMEKAYMLO-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(NCCC1CCCCN1S(C1=C(C)C=C(C)C=C1C)(=O)=O)=O

Additional information on N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Professional Introduction to Compound with CAS No. 898450-80-1 and Product Name: N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Compound with the CAS number 898450-80-1 and the product name N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique combination of functional groups in its molecular framework makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of this compound features a butyl group and an ethanediamide moiety, which are connected through a piperidine ring substituted with a 2,4,6-trimethylbenzenesulfonyl group. This arrangement contributes to the compound's versatility and reactivity, making it suitable for various biochemical interactions. The presence of the 2,4,6-trimethylbenzenesulfonyl group is particularly noteworthy, as it introduces a strong electron-withdrawing effect that can influence the compound's pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. The compound in question has shown promise in preliminary studies as a potential modulator of these pathways. Specifically, its ability to interact with specific enzymes and receptors has been highlighted in various research endeavors. These interactions are critical for understanding how the compound may exert its therapeutic effects.

One of the most intriguing aspects of this compound is its potential to act as a scaffold for further drug design and development. The piperidine ring, in particular, is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to enhance binding affinity and selectivity. By modifying the substituents around this ring, researchers can fine-tune the properties of the compound to target specific biological processes more effectively.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity levels. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies. Each step in the synthesis contributes to the final configuration of the molecule and its subsequent biological activity.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed that it exhibits inhibitory effects on certain enzymes associated with disease progression. For instance, it has demonstrated potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. In vivo studies have shown similar effects, suggesting that the compound may have therapeutic relevance.

The pharmacokinetic properties of this compound are also of great interest. Its solubility, stability, and metabolic pathways need to be thoroughly characterized to determine its suitability for clinical use. Preliminary data indicate that it exhibits reasonable bioavailability and clearance rates when administered orally or intravenously. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.

Future research directions include exploring the compound's mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, efforts are underway to develop derivatives of this compound that may enhance its efficacy or reduce its toxicity profile.

The development of new drugs is often a lengthy and complex process that involves multiple stages of testing and regulatory approval. However, compounds like this one offer hope for novel therapeutic solutions by leveraging advances in chemical biology and medicinal chemistry. The collaboration between synthetic chemists, biologists, and clinicians will be essential in translating laboratory discoveries into tangible benefits for patients.

In conclusion, Compound with CAS No. 898450-80-1 and Product Name: N-butyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents a significant contribution to the field of chemical pharmaceuticals. Its unique structure and promising biological activity make it a valuable asset for ongoing research efforts aimed at developing new treatments for various diseases. As further studies continue to elucidate its properties and potential applications, this compound is poised to play an important role in future medical advancements.